Cas no 1000576-24-8 (5-Nitro-indole-6-carboxylic Acid)

• Product Name: 5-Nitro-indole-6-carboxylic Acid
• CAS No: 1000576-24-8
• MF: C₇H₆Br₂FN
• MW: 282.935643672943
• MDL: MFCD09800762
• CID: 3157493
• PubChem ID: 26598253
• Update Time: 2024-11-04

5-Nitro-indole-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-5-fluoro-6-methylaniline
• C7H6Br2FN
• E76427
• BS-50828
• CS-0153711
• 4,6-dibromo-3-fluoro-2-methylaniline
• SY316809
• MFCD09800762
• 1000576-24-8
• 5-Nitro-indole-6-carboxylic Acid

• MDL： MFCD09800762
• Inchi： 1S/C7H6Br2FN/c1-3-6(10)4(8)2-5(9)7(3)11/h2H,11H2,1H3
• InChI Key： UUASIFHVSSSHAB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1N)F)Br

Computed Properties

• Exact Mass: 282.883
• Monoisotopic Mass: 280.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.1